Cas no 24356-94-3 (Algestone acetophenide)

• Product Name: Algestone acetophenide
• CAS No: 24356-94-3
• Molecular Formula: C₂₉H₃₆O₄
• Molecular Weight: 448.60
• MDL: MFCD00056835
• CID: 52502
• PubChem ID: 5284538

Algestone acetophenide Properties

Names and Identifiers

• Algestone acetophenide
• (16alpha(R))-16,17-((1-Phenylethylidene)bis(oxy))-pregn-4-ene-3,20-dione
• Dihydroxyprogesterone acetophenide
• Algestone acetophonide
• alphasoneacetophenide
• bovitrol
• deladroxone
• droxone
• Neolutin Depositum
• p-dhp
• Benzoprogesterone
• 16alpha,17-((R)-1-Phenylethylidendioxy-4-pregnen-3,20-dion
• SO-15101
• Pregn-4-ene-3,20-dione, 16,17-((1-phenylethylidene)bis(oxy))-, (16alpha(R))-
• OL7KC2O3OT
• 16alpha,17alpha-Dihydroxyprogesterone acetophenone
• ALGESTONE ACETOPHENIDE [MART.]
• SQ-15101
• 16alpha,17-[(1R)-1-phenylethane-1,1-diyldioxy]pregn-4-ene-3,20-dione
• AKOS032960373
• SCHEMBL282250
• algestone-acetophenide
• (1R,2S,4R,6R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icos-17-en-16-one
• Alphasone acetophenide
• CHEBI:49327
• NS00027632
• ALGESTONE ACETOPHENIDE [MI]
• (4aR,4bS,6aS,6bS,8R,9aR,10aS,10bR)-6b-acetyl-4a,6a,8-trimethyl-8-phenyl-3,4,4a,4b,5,6,6a,6b,9a,10,10a,10b,11,12-tetradecahydro-2H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-2-one
• 24356-94-3
• SQ 15,101
• CHEMBL3989742
• (R)-16alpha,17-((1-Phenylethylidene)dioxy)pregn-4-ene-3,20-dione
• Pregn-4-ene-3,20-dione, 16-alpha,17-dihydroxy-, cyclic acetal with acetophenone, (R)-
• Pregn-4-ene-3,20-dione, 16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-,(16a)-
• SO 15,101
• Algestone acetophenide [USAN]
• EINECS 246-195-8
• PREGN-4-ENE-3,20-DIONE, 16,17-((1-PHENYLETHYLIDENE)BIS(OXY))-, (16.ALPHA.(R))-
• DTXSID1022891
• 16-alpha,17-alpha-Dihydroxyprogesterone acetophenide
• ALGESTONE ACETOPHENIDE [WHO-DD]
• NSC 759863
• UNII-OL7KC2O3OT
• (R)-16alpha,17-Dihydroxypregn-4-ene-3,20-dione cyclic acetal with acetophenone
• Algeston acetofenid
• Q4724192
• SQ 15101
• 16-alpha,17-Dihydroxypregn-4-ene-3,20-dione cyclic acetal with acetophenone
• Algesterone acetophenide
• NSC-759863
• Acetophenide, Dihydroxyprogesterone
• ALGESTONE ACETOPHENIDE (MART.)
• Acetophenide, Algestone
• Acetophenide, Alphasone
• DTXCID902891
• Deladroxone (TN)
• (R)-16.ALPHA.,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE CYCLIC ACETAL WITH ACETOPHENONE
• GLXC-20124
• Algestone acetophenide (USAN)
• (1R,2S,4R,6R,8S,9S,12S,13R)-8-acetyl-6,9,13-trimethyl-6-phenyl-5,7-dioxapentacyclo(10.8.0.02,9.04,8.013,18)icos-17-en-16-one
• 16alpha,17-((1R)-1-phenylethane-1,1-diyldioxy)pregn-4-ene-3,20-dione

• MDL： MFCD00056835
• InChIKey： AHBKIEXBQNRDNL-BXXPAUNWSA-N
• Inchi： 1S/C29H36O4/c1-18(30)29-25(32-28(4,33-29)19-8-6-5-7-9-19)17-24-22-11-10-20-16-21(31)12-14-26(20,2)23(22)13-15-27(24,29)3/h5-9,16,22-25H,10-15,17H2,1-4H3/t22-,23+,24+,25+,26+,27+,28-,29-/m1/s1
• SMILES： O=C1C=C2CC[C@H]3[C@@H]4C[C@H]5OC(C6=CC=CC=C6)(C)O[C@@]5(C(C)=O)[C@@]4(C)CC[C@@H]3[C@@]2(C)CC1

Computed Properties

• Exact Mass: 448.26136g/mol
• Surface Charge: 0
• XLogP3: 4.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 448.26136g/mol
• Monoisotopic Mass: 448.26136g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 33
• Complexity: 901
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.74430
• PSA: 52.60000
• Refractive Index: 1.4800 (estimate)
• Boiling Point: 477.29°C (rough estimate)
• Melting Point: 146-153°C
• Specific Rotation: +49.0° - +53.0° (c=1, CHCl3)
• Density: 1.0455 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives